Cas no 63999-90-6 (5-(bromomethyl)-2-nitrobenzoic acid)

• Product Name: 5-(bromomethyl)-2-nitrobenzoic acid
• CAS No: 63999-90-6
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD25965692
• CID: 425172
• PubChem ID: 20221511
• Update Time: 2025-05-26

5-(bromomethyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(bromomethyl)-2-nitro-
• 5-(bromomethyl)-2-nitrobenzoic acid
• YFVPUXVMPIYZDD-UHFFFAOYSA-N
• BS-52533
• EN300-215382
• SCHEMBL10653362
• 63999-90-6
• 3-bromomethyl-6-nitro-benzoic acid
• DTXSID60603753
• F77457
• 5-(Bromomethyl)-2-nitrobenzoicacid

• MDL： MFCD25965692
• Inchi： 1S/C8H6BrNO4/c9-4-5-1-2-7(10(13)14)6(3-5)8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： YFVPUXVMPIYZDD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94798
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44

Additional information on 5-(bromomethyl)-2-nitrobenzoic acid

Introduction to 5-(bromomethyl)-2-nitrobenzoic acid (CAS No. 63999-90-6)

5-(bromomethyl)-2-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 63999-90-6, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of both a nitro group and a bromomethyl substituent. The unique structural features of this molecule make it a valuable building block for the synthesis of more complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

The nitro group in 5-(bromomethyl)-2-nitrobenzoic acid introduces a strong electron-withdrawing effect, which can influence the reactivity of the aromatic ring. This property is particularly useful in synthetic chemistry, where control over reaction pathways is crucial. The bromomethyl substituent, on the other hand, provides a reactive site for further functionalization through nucleophilic substitution reactions. This dual functionality makes 5-(bromomethyl)-2-nitrobenzoic acid a versatile intermediate for constructing more intricate molecular architectures.

In recent years, there has been growing interest in the applications of 5-(bromomethyl)-2-nitrobenzoic acid in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents. For instance, the nitro group can be reduced to an amine, which can then be further modified to introduce various pharmacophores. This transformation has been explored in the synthesis of potential anti-inflammatory and antimicrobial compounds. Additionally, the bromomethyl group can undergo alkylation or coupling reactions to introduce other functional groups, expanding the synthetic possibilities.

One notable application of 5-(bromomethyl)-2-nitrobenzoic acid is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating the structural motifs found in 5-(bromomethyl)-2-nitrobenzoic acid into kinase inhibitors, researchers have been able to design molecules with enhanced binding affinity and selectivity. These inhibitors have shown promise in preclinical studies and are being further investigated for their potential therapeutic applications.

The synthesis of 5-(bromomethyl)-2-nitrobenzoic acid itself is an interesting challenge due to its reactive nature. Typically, it is prepared through the bromination of 2-nitobenzoic acid or through alternative synthetic routes that involve multi-step organic transformations. The choice of synthetic pathway depends on factors such as yield, purity, and scalability. Advanced techniques such as catalytic bromination and protecting group strategies have been employed to optimize the synthesis and ensure high-quality intermediates for subsequent applications.

From a chemical biology perspective, 5-(bromomethyl)-2-nitrobenzoic acid has been used as a tool compound to study enzyme mechanisms and substrate recognition. By incorporating this molecule into probe substrates or inhibitors, researchers can gain insights into how enzymes interact with their substrates and how modifications to these substrates can affect enzyme activity. These studies not only contribute to our fundamental understanding of enzyme function but also provide valuable information for drug design.

The safety and handling of 5-(bromomethyl)-2-nitrobenzoic acid are important considerations in its use. While it is not classified as a hazardous material under standard regulations, appropriate safety measures should still be taken when handling this compound. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and eye exposure. Additionally, good laboratory practices should be followed to ensure safe storage and disposal.

In conclusion, 5-(bromomethyl)-2-nitrobenzoic acid (CAS No. 63999-90-6) is a multifunctional intermediate with significant applications in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing complex organic molecules, particularly those with therapeutic potential. As research in medicinal chemistry continues to advance, the utility of this compound is expected to grow further, contributing to the discovery and development of new drugs that address unmet medical needs.